Cas no 62732-43-8 (2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine)

• Product Name: 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine
• CAS No: 62732-43-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD00476662
• CID: 1115057
• PubChem ID: 44149
• Update Time: 2025-07-01

2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5,6,7-hexahydro-Dicyclopenta[b,e]pyridin-8-amine
• 1,2,3,5,6,7-hexahydrodicyclopenta[2,1-b:2',1'-f]pyridin-8-amine,hydrate
• 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine
• 62732-43-8
• DTXSID60211812
• DICYCLOPENTA(b,e)PYRIDINE, 1,2,3,5,6,7-HEXAHYDRO-8-AMINO-, HYDRATE
• 2-azatricyclo[7.3.0.03,7]dodeca-1,3(7),8-trien-8-amine;hydrate
• 8-Amino-1,2,3,5,6,7-hexahydrodicyclopenta(b,e)pyridine hydrate

• MDL： MFCD00476662
• Inchi： 1S/C11H14N2.H2O/c12-11-7-3-1-5-9(7)13-10-6-2-4-8(10)11;/h1-6H2,(H2,12,13);1H2
• InChI Key： WXCKMYRCCKCQBR-UHFFFAOYSA-N
• SMILES： O.N1C2CCCC=2C(=C2C=1CCC2)N

Computed Properties

• Exact Mass: 192.12638
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 70.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine

Introduction to 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine (CAS No: 62732-43-8)

The compound 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine, identified by the CAS number 62732-43-8, represents a fascinating molecule in the realm of heterocyclic chemistry. Its unique structural framework, characterized by a tricyclic backbone with an azacycloheptane core and a conjugated diene system, positions it as a potentially valuable scaffold for pharmaceutical and agrochemical applications.

Recent advancements in medicinal chemistry have highlighted the significance of tricyclic scaffolds in drug design due to their ability to mimic the binding pockets of biological targets with high affinity and specificity. The presence of the azatricyclic moiety in 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine introduces a nitrogen atom that can participate in hydrogen bonding interactions, further enhancing its potential as a pharmacophore.

The conjugated diene system in this compound suggests possible applications in photopharmacology and optogenetics, where light-induced conformational changes can modulate biological activity. This feature has garnered interest among researchers exploring novel therapeutic strategies that leverage light as an external stimulus for drug activation or deactivation.

In the context of contemporary research, 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have demonstrated that tricyclic compounds can exhibit high binding affinity to proteins due to their rigid and preorganized structure, which optimizes interactions with biological targets.

One particularly intriguing aspect of this molecule is its structural similarity to naturally occurring alkaloids that exhibit potent biological activities. By leveraging computational modeling and structure-based drug design techniques, researchers have identified that modifications to the core tricyclic framework of 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine can fine-tune its pharmacological properties.

The azacycloheptane ring in 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine provides a versatile platform for further derivatization, enabling the synthesis of a library of analogs with diverse chemical and biological profiles. Such derivatives could serve as lead compounds for developing novel therapeutics targeting various diseases.

Recent publications have explored the synthetic pathways for constructing the tricyclic core of this compound using transition metal-catalyzed reactions and intramolecular cyclization strategies. These methods have enabled efficient access to complex heterocyclic structures while maintaining high regioselectivity and yield.

The potential applications of 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine extend beyond traditional pharmaceuticals into the realm of material science and nanotechnology. Its rigid molecular architecture makes it an attractive candidate for designing molecularly imprinted polymers (MIPs) with specific recognition sites for small molecules or biomolecules.

Moreover, the conjugated diene system in this compound has been explored for its ability to undergo photochemical reactions under controlled conditions. This property opens up possibilities for developing photoactive materials that can respond to external stimuli such as light or temperature changes.

In summary, 2-azatricyclo7.3.0.0,3,7dodeca-1,3(7),8-trien-8-amine (CAS No: 62732-43-8) represents a structurally complex and versatile molecule with significant potential in pharmaceutical research and beyond. Its unique combination of features—tricyclic scaffold with an azacycloheptane core and a conjugated diene system—makes it an intriguing candidate for further exploration in drug discovery and material science applications.